Cas no 1428347-66-3 (3-(furan-2-yl)-5-{1-(2-methylphenyl)methylazetidin-3-yl}-1,2,4-oxadiazole; oxalic acid)

• Product Name: 3-(furan-2-yl)-5-{1-(2-methylphenyl)methylazetidin-3-yl}-1,2,4-oxadiazole; oxalic acid
• CAS No: 1428347-66-3
• MF: C₁₉H₁₉N₃O₆
• MW: 385.370664834976
• CID: 6460785
• PubChem ID: 71784536
• Update Time: 2025-05-30

3-(furan-2-yl)-5-{1-(2-methylphenyl)methylazetidin-3-yl}-1,2,4-oxadiazole; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 3-(furan-2-yl)-5-{1-(2-methylphenyl)methylazetidin-3-yl}-1,2,4-oxadiazole; oxalic acid
• AKOS026700657
• 1428347-66-3
• 3-(FURAN-2-YL)-5-{1-[(2-METHYLPHENYL)METHYL]AZETIDIN-3-YL}-1,2,4-OXADIAZOLE; OXALIC ACID
• VU0531404-1
• F6064-8515
• 3-(furan-2-yl)-5-[1-[(2-methylphenyl)methyl]azetidin-3-yl]-1,2,4-oxadiazole;oxalic acid
• 3-(furan-2-yl)-5-(1-(2-methylbenzyl)azetidin-3-yl)-1,2,4-oxadiazole oxalate

• Inchi： 1S/C17H17N3O2.C2H2O4/c1-12-5-2-3-6-13(12)9-20-10-14(11-20)17-18-16(19-22-17)15-7-4-8-21-15;3-1(4)2(5)6/h2-8,14H,9-11H2,1H3;(H,3,4)(H,5,6)
• InChI Key： YZGBAMSTTWEOEP-UHFFFAOYSA-N
• SMILES： O1C(C2CN(CC3C=CC=CC=3C)C2)=NC(C2=CC=CO2)=N1.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 385.12738533g/mol
• Monoisotopic Mass: 385.12738533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 447
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 130Ų

Additional information on 3-(furan-2-yl)-5-{1-(2-methylphenyl)methylazetidin-3-yl}-1,2,4-oxadiazole; oxalic acid

Comprehensive Overview of 3-(furan-2-yl)-5-{1-(2-methylphenyl)methylazetidin-3-yl}-1,2,4-oxadiazole; oxalic acid (CAS No. 1428347-66-3)

The compound 3-(furan-2-yl)-5-{1-(2-methylphenyl)methylazetidin-3-yl}-1,2,4-oxadiazole; oxalic acid, identified by its CAS No. 1428347-66-3, is a chemically synthesized molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique structural features, including the furan-2-yl and 1,2,4-oxadiazole moieties, contribute to its potential applications in drug discovery and material science. Researchers are particularly intrigued by its ability to act as a versatile scaffold for designing novel bioactive compounds, addressing current challenges in medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 3-(furan-2-yl)-5-{1-(2-methylphenyl)methylazetidin-3-yl}-1,2,4-oxadiazole has surged due to their role in developing targeted therapies. The integration of oxalic acid as a counterion enhances its solubility and stability, making it a promising candidate for formulation studies. This aligns with the growing trend of optimizing drug delivery systems, a topic frequently searched in academic and industrial circles. Keywords such as "heterocyclic compound synthesis" and "pharmaceutical intermediates" are often associated with this compound, reflecting its relevance in modern research.

The structural complexity of CAS No. 1428347-66-3 offers opportunities for exploring its interactions with biological targets. For instance, the azetidin-3-yl group is known to influence binding affinity in enzyme inhibition studies, a hot topic in the context of antibiotic resistance and cancer therapy. This compound's potential as a kinase inhibitor or GPCR modulator has also been speculated, drawing parallels to trending discussions in precision medicine. Such applications are frequently queried in search engines, highlighting the need for detailed scientific literature on this molecule.

From a synthetic chemistry perspective, the preparation of 3-(furan-2-yl)-5-{1-(2-methylphenyl)methylazetidin-3-yl}-1,2,4-oxadiazole involves multi-step reactions, including cyclization and functional group transformations. These methods are often compared to greener alternatives, as sustainability becomes a priority in chemical manufacturing. Searches for "eco-friendly synthesis of oxadiazoles" or "catalysis in heterocycle formation" underscore this shift. The compound's oxalic acid salt form further exemplifies efforts to improve physicochemical properties, a key consideration in drug development pipelines.

In material science, the 1,2,4-oxadiazole core of this compound has been investigated for its luminescent properties, aligning with the rising interest in organic electronics. Queries like "oxadiazole-based OLED materials" or "furan derivatives in optoelectronics" reflect this niche application. The combination of furan and oxadiazole rings could pave the way for innovative materials with tunable electronic characteristics, a subject of intense research in nanotechnology forums.

Quality control and analytical profiling of CAS No. 1428347-66-3 are critical for its commercialization. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure purity, a topic often searched by quality assurance professionals. The compound's stability under various storage conditions is another area of interest, with keywords like "degradation studies of oxadiazoles" gaining traction in analytical chemistry discussions.

In conclusion, 3-(furan-2-yl)-5-{1-(2-methylphenyl)methylazetidin-3-yl}-1,2,4-oxadiazole; oxalic acid represents a multifaceted compound with broad implications across industries. Its structural ingenuity and adaptability to emerging scientific trends—such as sustainable synthesis, targeted drug design, and advanced materials—make it a compelling subject for ongoing research. As inquiries into "bioactive heterocycles" and "functionalized oxadiazoles" continue to rise, this compound stands at the intersection of innovation and practical application.